Cas no 52224-44-9 (2H-Azepin-2-one, 7,7'-(1,4-butanediyl)bis[hexahydro-)

• Product Name: 2H-Azepin-2-one, 7,7'-(1,4-butanediyl)bis[hexahydro-
• CAS No: 52224-44-9
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 336174
• PubChem ID: 54566887
• Update Time: 2025-04-19

2H-Azepin-2-one, 7,7'-(1,4-butanediyl)bis[hexahydro- Chemical and Physical Properties

Names and Identifiers

• 7-[4-(7-oxoazepan-2-yl)butyl]azepan-2-one
• DTXSID80712255
• 7,7'-(Butane-1,4-diyl)di(azepan-2-one)
• 52224-44-9
• 2H-Azepin-2-one, 7,7'-(1,4-butanediyl)bis[hexahydro-

• Inchi： 1S/C16H28N2O2/c19-15-11-5-3-9-13(17-15)7-1-2-8-14-10-4-6-12-16(20)18-14/h13-14H,1-12H2,(H,17,19)(H,18,20)
• InChI Key： ZULPDMULCORSIC-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(CCCCC2CCCCC(N2)=O)N1

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų